Cas no 145022-89-5 (Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-)

• Product Name: Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-
• CAS No: 145022-89-5
• MF: C₃₃H₅₀N₂O₄
• MW: 538.761109828949
• CID: 179907
• PubChem ID: 374411
• Update Time: 2025-04-19

Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(3a,4b,5a,16b,20S)-4-(acetyloxy)-20-(dimethylamino)-16-hydroxypregnan-3-yl]-N-methyl-
• NSC-652121
• DTXSID00932473
• NCI60_018235
• Paxillarine A
• 3-[Benzoyl(methyl)amino]-20-(dimethylamino)-16-hydroxypregnan-4-yl acetate
• SCHEMBL3143811
• 145022-89-5
• NSC652121

• Inchi： 1S/C33H50N2O4/c1-20(34(5)6)29-28(37)19-26-23-13-14-25-30(39-21(2)36)27(35(7)31(38)22-11-9-8-10-12-22)16-18-32(25,3)24(23)15-17-33(26,29)4/h8-12,20,23-30,37H,13-19H2,1-7H3/t20?,23-,24?,25?,26?,27?,28?,29+,30-,32-,33+/m1/s1
• InChI Key： CEFWIVSCALJZMU-WMBLJULDSA-N
• SMILES： OC1CC2[C@@H]3CCC4[C@H](C(CC[C@]4(C)C3CC[C@]2(C)[C@H]1C(C)N(C)C)N(C(C1C=CC=CC=1)=O)C)OC(C)=O

Computed Properties

• Exact Mass: 538.3773
• Monoisotopic Mass: 538.377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 629.3°Cat760mmHg
• Flash Point: 334.4°C
• Refractive Index: 1.572
• PSA: 70.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 16-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 16-oxosteroids